Cas no 686743-62-4 (N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide
• CAS No: 686743-62-4
• MF: C₁₉H₁₆ClF₃N₂O₃S
• MW: 444.855153083801
• CID: 6423796
• PubChem ID: 2157570
• Update Time: 2025-06-30

N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide
• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-ethyl-1H-indol-3-yl)sulfonyl)acetamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(1-ethyl-1H-indol-3-yl)sulfonyl]acetamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(1-ethylindol-3-yl)sulfonylacetamide
• EU-0089660
• AKOS001753706
• F0590-0117
• 686743-62-4

• Inchi： 1S/C19H16ClF3N2O3S/c1-2-25-10-17(13-5-3-4-6-16(13)25)29(27,28)11-18(26)24-15-9-12(19(21,22)23)7-8-14(15)20/h3-10H,2,11H2,1H3,(H,24,26)
• InChI Key： PZVJAIVOMXTQBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1NC(CS(C1=CN(CC)C2C=CC=CC1=2)(=O)=O)=O

Computed Properties

• Exact Mass: 444.0522257g/mol
• Monoisotopic Mass: 444.0522257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76.6Ų

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide

Introduction to N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide (CAS No. 686743-62-4)

N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide, identified by its CAS number 686743-62-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a sulfonylacetamide moiety and a trifluoromethyl group, contribute to its unique chemical properties and potential therapeutic applications.

The< strong>N-2-chloro-5-(trifluoromethyl)phenyl moiety in the compound's structure is derived from a chlorinated aromatic ring substituted with a trifluoromethyl group. This particular substitution pattern is known to enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The< strong>2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide part of the molecule introduces an indole scaffold, which is a common structural motif found in many biologically active compounds. Indole derivatives are well-documented for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological targets. Studies have indicated that N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that this compound could bind to enzymes such as kinases and proteases, which are often implicated in the pathogenesis of diseases like cancer and inflammation.

In vitro experiments have begun to explore the pharmacological profile of N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-yl)sulfonylacetamide. These studies have shown promising results in terms of its inhibitory activity against certain enzymes. Specifically, the compound has demonstrated potential as an inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By inhibiting these kinases, the compound may interfere with cell proliferation, making it a candidate for developing treatments against various types of cancer.

The presence of the trifluoromethyl group in the< strong>N-2-chloro-5-(trifluoromethyl)phenyl moiety is particularly noteworthy, as it is known to modulate the pharmacokinetic properties of drugs. Trifluoromethylation can enhance binding affinity and metabolic stability, thereby prolonging the half-life of a drug in vivo. This feature makes N-2-chloro-5-(trifluoromethyl)phenyl-2-(1-ethyl-1H-indol-3-y lsulfonylacetamide an attractive candidate for further development into a therapeutic agent.

The indole scaffold in the< strong>2-(1 ethyl - 1 H - indol - 3 - yl)sulfonylacetamide portion of the molecule also contributes to its potential biological activity. Indole derivatives have been extensively studied for their ability to modulate immune responses and inflammatory processes. Some indole-based compounds have shown efficacy in treating autoimmune diseases and chronic inflammation by inhibiting pro-inflammatory cytokines and chemokines. The sulfonylacetamide group further enhances the compound's potential by providing a hydrogen bond donor/acceptor surface that can interact with biological targets.

The synthesis of N-2-chloro - 5 -(trifluoromethyl)phenyl - 2 -( 1 ethyl - 1 H - indol - 3 - ylsulfonylacetamide) (CAS No. 68674362-4) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 2-chloro-5 -(trifluoromethyl)benzene sulfonamide, which is then coupled with ethyl indole derivatives under appropriate conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The structural complexity of N-2-chloro - 5 -(trifluoromethyl)phenyl - 2 -( 1 ethyl - 1 H - indol - 3 - ylsulfonylacetamide ) (CAS No.< strong >68674362-<0xE9>0xE9><0x82>0x82><0x84>0x84>) necessitates rigorous purification protocols to ensure that impurities do not interfere with biological testing. Techniques such as column chromatography and recrystallization are commonly used to isolate high-purity samples for further characterization and testing.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that N-2-chloro - 5 -(trifluoromethyl)phenyl - 2 -( 1 ethyl - 1 H - indol -3-<0xE9>0xE9><0x82>0x82><0x84>0x84>) sul-fonylacetamide (CAS No.68674362-) exhibits moderate solubility in water and good oral bioavailability in animal models. These characteristics are favorable for drug development, as they suggest that the compound could be administered orally and reach therapeutic levels in vivo.

In conclusion, N-2-chloro 5 -(trifluoromethyl)phenyl )-2 -( 1 ethyl )- H-indol–3–ysulfonylacetamide (CAS No.>68674362-4), with its unique structural features, holds significant promise as a lead compound for therapeutic development. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. However, based on current findings, this compound represents a valuable addition to the arsenal of molecules being explored for treating various diseases.